7-(methylamino)-2-(4-methylphenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 7-(methylamino)-2-(4-methylphenyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C14H16N4O/c1-9-3-5-10(6-4-9)11-7-12-14(19)16-8-13(15-2)18(12)17-11/h3-7,13,15H,8H2,1-2H3,(H,16,19)
• InChI Key: VYINAJWSOUZTBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(CNC(=O)C3=C2)NC
• Molecular Formula: C14H16N4O
• Molecular Weight: 256.30 g/mol

Description

7-(Methylamino)-2-(4-methylphenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one, also known as MAP, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. MAP is a heterocyclic compound that contains a pyrazolo[1,5-a]pyrazine core structure. This compound has shown promising results in various scientific studies and has the potential to be used in therapeutic applications.

Scientific Research Applications

Synthesis and Derivatives

• Facile Synthesis

  This compound has been synthesized using a one-pot three-step protocol starting from pyrazole-3-carboxylic acids, indicating its potential for straightforward laboratory synthesis and modifications (Zaremba et al., 2013).

• Formation of Heterocycles

  Novel derivatives, including furo[3,2-e]pyrazolo[3,4-b]pyrazines, have been synthesized from related compounds, highlighting the versatility of this chemical scaffold in forming diverse heterocyclic structures (Kamal El‐Dean et al., 2018).

• Regioselective Synthesis

  The compound has been used in the regioselective synthesis of pyrazolo[1,5-a]pyrimidine-3-carboxamides, demonstrating its utility in targeted chemical synthesis (Drev et al., 2014).

Biological Evaluation

• Antimicrobial Activity

  Some derivatives have shown potent antimicrobial activity, suggesting potential applications in the development of new antimicrobial agents (Shamroukh et al., 2007).

• Cytotoxicity Against Cancer Cells

  Derivatives of this compound have been evaluated for their cytotoxic effects on A549 lung cancer cells, indicating possible applications in cancer research and therapy (Xie et al., 2008).

• Inhibitory Effects on Cell Growth

  Studies have shown that these derivatives can inhibit cell growth in a dosage- and time-dependent manner, suggesting their potential use in controlling cell proliferation (Zhang et al., 2008).

Other Applications

• Phosphodiesterase Inhibitors

  Some pyrazolo[1,5-a]-1,3,5-triazine derivatives have been found to be potent inhibitors of phosphodiesterase type 4, with high isoenzyme selectivity, suggesting applications in medicinal chemistry (Raboisson et al., 2003).

• Antitubercular Activity

  Certain derivatives have shown activity against Mycobacterium tuberculosis, indicating their potential in developing antitubercular drugs (Ahsan et al., 2012).